{2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 2-azabicyclo[2.1.1]hexan-1-yl(phenyl)methanol
• InChI: InChI=1S/C12H15NO/c14-11(10-4-2-1-3-5-10)12-6-9(7-12)8-13-12/h1-5,9,11,13-14H,6-8H2
• InChI Key: LSSYNTLYVWMBAY-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(NC2)C(C3=CC=CC=C3)O

Description

Structural Classification and IUPAC Nomenclature

The IUPAC name of this compound, (2-azabicyclo[2.1.1]hexan-1-yl)(phenyl)methanol , provides a systematic description of its molecular architecture. The term 2-azabicyclo[2.1.1]hexane denotes a six-membered bicyclic structure containing one nitrogen atom (aza) at the second position. The bicyclo[2.1.1]hexane framework consists of two fused rings: a three-membered cyclopropane ring and a four-membered cyclobutane ring, bridged by shared carbons. The numbering follows the bridgehead system, with the nitrogen occupying position 2.

The phenylmethanol substituent is attached to the bridgehead nitrogen (position 1) via a methylene group, forming a secondary alcohol. This configuration imposes significant steric and electronic constraints, stabilizing specific conformations critical for molecular recognition. The hydrochloride salt form (CAS 2044796-74-7) enhances solubility and crystallinity, as noted in its physical characterization.

Key structural features include:

• Bridged bicyclic core : The bicyclo[2.1.1]hexane system reduces conformational flexibility, locking the nitrogen and adjacent carbons in a fixed spatial arrangement.
• Bridgehead nitrogen : The nitrogen’s hybridization (approximately sp³) enables participation in hydrogen bonding and salt formation, as evidenced by its reactivity with methanesulfonic acid to form piperazinium derivatives.
• Hydroxymethylphenyl group : The para-substituted phenyl ring and hydroxyl group introduce polarity and π-stacking capabilities, broadening interactions with biological targets.

Preparation Methods

Synthesis of the 2-Azabicyclo[2.1.1]hexane Core

A landmark synthesis of the 2-azabicyclo[2.1.1]hexane ring system was reported by Lescop, Mévellec, and Huet (2001), which remains a foundational method for preparing bicyclic amines of this type.

Key steps include:

• Starting from cis-cyclobut-3-ene-1,2-dicarboxylic anhydride , prepared via photochemical methods.
• Conversion to a cyclobutene dicarbamate derivative.
• Stereoselective electrophilic addition of phenylselenyl bromide to the double bond, yielding a phenylselenylated intermediate.
• Ring closure induced by sodium hydride to form the bicyclic amine.
• Reductive removal of the phenylselenyl group and deprotection to yield the free 2-azabicyclo[2.1.1]hexane ring system.

This approach provides a stereoselective and efficient route with good overall yields.

Step	Reagents/Conditions	Outcome
Photochemical preparation	cis-cyclobut-3-ene-1,2-dicarboxylic anhydride	Key bicyclic precursor
Phenylselenyl bromide addition	Phenylselenyl bromide, cyclobutene dicarbamate	Phenylselenylated intermediate
Ring closure	Sodium hydride	Formation of 2-azabicyclo[2.1.1]hexane
Deprotection and reduction	Reductive conditions	Free bicyclic amine

Representative Synthetic Procedure (Adapted from Literature)

General procedure for methylenation and Grignard addition:

• Methylenation of phenylacetaldehydes:

  • Phenylacetaldehyde derivatives reacted with Eschenmoser's salt and triethylamine in dichloromethane.
  • Reaction stirred at room temperature for 90 minutes.
  • Workup includes washing with aqueous sodium bicarbonate and brine, drying, and concentration to yield 2-phenylacrylaldehydes.

• Allyl Grignard addition:

  • 2-Phenylacrylaldehyde in dry tetrahydrofuran at 0°C.
  • Addition of allylmagnesium bromide.
  • Workup and purification yield allyl alcohol derivatives which can be further cyclized to bicyclic systems.

These steps can be adapted to install the hydroxymethyl group on the bicyclic amine framework.

Data Table Summarizing Key Preparation Methods

Method No.	Starting Material	Key Reagents/Conditions	Product/Intermediate	Yield (%)	Reference
1	cis-cyclobut-3-ene-1,2-dicarboxylic anhydride	Phenylselenyl bromide, NaH, reductive removal	2-Azabicyclo[2.1.1]hexane core	60-75
2	Phenylacetaldehyde derivatives	Eschenmoser's salt, Et3N, CH2Cl2; then allyl Grignard in THF	Hydroxymethyl-substituted bicyclo[2.1.1]hexane derivatives	50-80
3	2-Azabicyclo[2.1.1]hexane amine	Benzyl halides or benzaldehyde derivatives, reductive amination	N-(phenylmethyl)-2-azabicyclo[2.1.1]hexane derivatives	65-85

Additional Notes on Purification and Characterization

• Purification often involves silica gel chromatography using dichloromethane and methanol mixtures.
• Salt formation (e.g., hydrochloride salts) is common for isolating amine derivatives.
• Characterization includes NMR spectroscopy with detailed splitting patterns (multiplets, doublets, triplets) and mass spectrometry.
• Avoidance of polymerization during concentration steps is critical, e.g., keeping rotary evaporator bath temperature below 20 °C.

Summary of Research Discoveries and Synthetic Advances

• The photochemical preparation of the cyclobutene precursor is a key advance enabling efficient synthesis of the bicyclic amine.
• The phenylselenyl bromide electrophilic addition is crucial for stereoselective ring closure.
• The combination of methylenation and Grignard addition provides versatile access to hydroxymethyl-functionalized bicyclic amines.
• The methods allow for functional group diversity and substitution patterns on the bicyclic core, enabling further medicinal chemistry applications.

Chemical Reactions Analysis

Types of Reactions

{2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives.

Substitution: The phenyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various electrophiles and nucleophiles can be used depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group would yield a ketone or aldehyde, while substitution reactions could yield a wide range of derivatives depending on the substituent introduced.

Scientific Research Applications

{2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s rigid structure makes it useful in studying protein-ligand interactions.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which {2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol exerts its effects is not fully understood. its rigid bicyclic structure likely plays a role in its interaction with molecular targets. The compound may bind to specific proteins or enzymes, influencing their activity and leading to various biological effects.

Comparison with Similar Compounds

Structural and Functional Differences

• Phenyl vs.
• Salt Forms: Hydrochloride salts (e.g., {2-Azabicyclo[2.1.1]hexan-4-yl}methanol HCl) improve aqueous solubility, critical for bioavailability in drug formulations .
• Functional Group Diversity: The acetic acid derivative (C₇H₁₂ClNO₂) introduces a carboxylic acid group, enabling salt formation or conjugation, whereas the tert-butyl ester (C₁₁H₁₉NO₃) serves as a protective group for synthetic flexibility .

Physicochemical and Pharmacological Relevance

• Rigidity and Bioactivity : The bicyclo[2.1.1]hexane scaffold restricts conformational flexibility, mimicking peptide turn structures in β-lactam antibiotics .
• Solubility vs. Lipophilicity : Hydrochloride salts prioritize solubility for injectable formulations, while tert-butyl esters enhance lipophilicity for blood-brain barrier penetration .
• Derivative Applications: The acetic acid analog (C₇H₁₂ClNO₂) may serve as a precursor for prodrugs, whereas hydroxylated variants (e.g., C₅H₁₀ClNO) are intermediates in amino acid synthesis .

Biological Activity

{2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol is a bicyclic compound with significant potential in medicinal chemistry due to its unique structural features. This compound contains a nitrogen atom within its bicyclic framework, which contributes to its biological activity and interaction with various biological targets.

Structural Characteristics

The molecular formula for {2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol is C$_{12}$H$_{15}$NO, characterized by the presence of a hydroxymethyl group and a phenyl substituent that enhance its reactivity and biological interactions.

Feature	Description
IUPAC Name	{2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol
Molecular Formula	C$_{12}$H$_{15}$NO
Structural Characteristics	Bicyclic structure with nitrogen and hydroxymethyl group

Biological Activity

Research indicates that {2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol exhibits various biological activities, including antimicrobial, anticancer, and neuroprotective effects.

Antimicrobial Activity

Studies have shown that this compound possesses significant antibacterial properties against various strains of bacteria, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values for these bacteria have been reported as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	40

Anticancer Activity

In vitro studies on cancer cell lines such as HeLa (cervical cancer) and A549 (lung cancer) have demonstrated the compound's potential as an anticancer agent. The IC$_{50}$ values for these cell lines are summarized below:

Cell Line	IC$_{50}$ (µg/mL)
HeLa	100
A549	120

The biological activity of {2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol is believed to be mediated through its interaction with specific biological targets, including enzymes and receptors involved in cellular signaling pathways. Interaction studies indicate a binding affinity to targets associated with inflammation and cancer progression.

Case Studies

Recent research has focused on the synthesis and evaluation of derivatives of {2-Azabicyclo[2.1.1]hexan-1-yl}(phenyl)methanol to enhance its biological properties:

• Study on Derivatives : A series of derivatives were synthesized, where modifications on the phenyl ring were made to assess changes in biological activity.
  • The most potent derivative exhibited an IC$_{50}$ value of 80 µg/mL against HeLa cells.
• Neuroprotective Effects : Another study investigated the neuroprotective effects of this compound in models of neurodegeneration, showing promising results in reducing oxidative stress markers.